molecular formula C11H19NO B8743795 4-Ethyl-4-formyloctanenitrile CAS No. 5338-97-6

4-Ethyl-4-formyloctanenitrile

Cat. No.: B8743795
CAS No.: 5338-97-6
M. Wt: 181.27 g/mol
InChI Key: KBJKNUWIYZFLGT-UHFFFAOYSA-N
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Description

4-Ethyl-4-formyloctanenitrile is a useful research compound. Its molecular formula is C11H19NO and its molecular weight is 181.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

5338-97-6

Molecular Formula

C11H19NO

Molecular Weight

181.27 g/mol

IUPAC Name

4-ethyl-4-formyloctanenitrile

InChI

InChI=1S/C11H19NO/c1-3-5-7-11(4-2,10-13)8-6-9-12/h10H,3-8H2,1-2H3

InChI Key

KBJKNUWIYZFLGT-UHFFFAOYSA-N

Canonical SMILES

CCCCC(CC)(CCC#N)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(Beta-cyanoethyl)-2-ethylhexanal was prepared from 2-ethylhexanal and acrylonitrile analogous to the procedure described in Example 1 for 2-(beta-cyanoethyl)2-methylpentanal. Yield 81% of the product boiling at 112°-114° C. at 0.5 mm.; nD20 1.4538. This product was converted to γ-ethyl-γ-n-butyl-δ-valerolactone as described in Example 1 for γ-methyl-γ-n-propyl-δ-valerolactone. Yield 78%, product boils at 104°-105° C. at 0.6 mm.; nD20 1.4652 and exhibits a hairy, lactonic, fatty, costus-like odor.
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